Cas no 1039364-87-8 (3-Bromo-6-phenylpyrazolo1,5-apyrimidine)

• Product Name: 3-Bromo-6-phenylpyrazolo1,5-apyrimidine
• CAS No: 1039364-87-8
• MF: C₁₂H₈BrN₃
• MW: 274.116021156311
• MDL: MFCD13192349
• CID: 2625136
• PubChem ID: 71743364
• Update Time: 2025-06-28

3-Bromo-6-phenylpyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-phenylpyrazolo1,5-apyrimidine
• DTXSID90857308
• 3-BROMO-6-PHENYLPYRAZOLO[1,5-A]PYRIMIDINE
• 1039364-87-8
• AS-41774
• AKOS022674382
• MFCD13192349

• MDL： MFCD13192349
• Inchi： 1S/C12H8BrN3/c13-11-7-15-16-8-10(6-14-12(11)16)9-4-2-1-3-5-9/h1-8H
• InChI Key： MENYADATKVZLPD-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=C(C=NC2=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 272.99016g/mol
• Monoisotopic Mass: 272.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-Bromo-6-phenylpyrazolo1,5-apyrimidine

Compound Overview: 3-Bromo-6-phenylpyrazolo[1,5-a]pyrimidine (CAS No: 1039364-87-8)

The 3-Bromo-6-phenylpyrazolo[1,5-a]pyrimidine (1039364-87-8) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a class of molecules known for their versatile pharmacophore properties. Recent studies have highlighted its role in modulating key signaling pathways associated with inflammatory and oncogenic processes, making it a promising candidate for therapeutic development.

Chemical Structure and Molecular Characteristics

The 3-Bromo-6-phenylpyrazolo[1,5-a]pyrimidine molecule consists of a pyrazole ring fused to a pyrimidine ring, with a bromine atom at the 3-position and a phenyl group attached to the 6-position. This structural configuration contributes to its ability to interact with multiple biological targets, including enzymes and receptors. The presence of the bromine substituent enhances its lipophilicity, which is critical for crossing biological membranes and achieving cellular bioavailability. The phenyl group at the 6-position further modulates its binding affinity to specific protein domains, as demonstrated in recent computational studies.

Pharmacological Mechanisms and Target Engagement

Research published in 2023 has revealed that the 3-Bromo-6-phenylpyrazolo[1,5-a]pyrimidine exhibits potent inhibitory activity against the Janus kinase (JAK) family of enzymes, particularly JAK1 and JAK2. These kinases are central to the signaling of cytokines such as interleukin-6 (IL-6) and interferon-γ (IFN-γ), which are implicated in chronic inflammatory diseases. The compound's ability to selectively target JAK1/JAK2 pathways suggests its potential application in the treatment of autoimmune disorders and certain malignancies. Additionally, a 2024 study highlighted its role in suppressing the activity of the phosphatidylinositol-4,5-bisphosphate 3-kinase (PI3K) pathway, which is frequently dysregulated in cancer progression.

Recent Research Advancements

The past two years have seen a surge in research focused on the 3-Bromo-6-phenylpyrazolo[1,5-a]pyrimidine due to its dual functionality as an anti-inflammatory and anti-cancer agent. In 2023, a team at the University of Tokyo demonstrated that this compound effectively reduces the production of pro-inflammatory cytokines in murine models of rheumatoid arthritis. The study also showed that the molecule could induce apoptosis in leukemia cell lines, suggesting its potential as a chemotherapeutic agent. More recently, a 2024 preclinical trial reported that the 1039364-87-8 compound significantly inhibited the growth of pancreatic cancer xenografts in vivo, with minimal toxicity to normal tissues.

Structure-Activity Relationship (SAR) Studies

Structure-activity relationship (SAR) analyses have provided critical insights into the molecular determinants of the 3-Bromo-6-phenylpyrazolo[1,5-a]pyrimidine's biological activity. Substitution patterns at the 3- and 6-positions have been shown to significantly impact its potency and selectivity. For instance, replacing the bromine atom with other halogen substituents or introducing functional groups at the phenyl ring can modulate its binding affinity to specific targets. These findings underscore the importance of rational drug design in optimizing the therapeutic potential of this compound.

Therapeutic Applications and Challenges

While the 3-Bromo-6-phenylpyrazolo[1,5-a]pyrimidine shows promise in preclinical models, several challenges remain in its translation to clinical use. One major hurdle is the potential for off-target effects, as the compound's broad interactions with signaling pathways may lead to unintended biological consequences. Additionally, its metabolic stability and bioavailability in vivo require further investigation. Ongoing efforts are focused on developing derivative compounds with improved pharmacokinetic profiles and enhanced target specificity.

Conclusion

The 3-Bromo-6-phenylpyrazolo[1,5-a]pyrimidine (1039364-87-8) represents a significant advancement in the field of medicinal chemistry, with its unique structural properties and multifaceted biological activities. As research continues to unravel its mechanisms of action and optimize its therapeutic potential, this compound may emerge as a valuable tool in the treatment of inflammatory and oncological diseases.